Cas no 700860-66-8 (2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide)

2-4-(2,5-Dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide is a synthetic organic compound featuring a piperazine core substituted with a 2,5-dichlorophenyl group and an acetamide moiety linked to a 4-methoxyphenyl ring. This structure confers potential pharmacological relevance, particularly in receptor modulation due to the piperazine scaffold's affinity for CNS targets. The dichlorophenyl and methoxyphenyl groups enhance lipophilicity and binding specificity, making it a candidate for exploratory research in neuropharmacology. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The compound is typically utilized in academic and industrial settings for investigating ligand-receptor interactions or as a synthetic intermediate in medicinal chemistry. High purity and stability under standard conditions ensure reliability in experimental applications.
2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide structure
700860-66-8 structure
Product Name:2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide
CAS No:700860-66-8
MF:C19H21Cl2N3O2
MW:394.294942617416
CID:6447586
Update Time:2025-10-28

2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide
    • 1-Piperazineacetamide, 4-(2,5-dichlorophenyl)-N-(4-methoxyphenyl)-
    • Inchi: 1S/C19H21Cl2N3O2/c1-26-16-5-3-15(4-6-16)22-19(25)13-23-8-10-24(11-9-23)18-12-14(20)2-7-17(18)21/h2-7,12H,8-11,13H2,1H3,(H,22,25)
    • InChI Key: SHCVEPYTTSBXAK-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=C(OC)C=C2)=O)CCN(C2=CC(Cl)=CC=C2Cl)CC1

Experimental Properties

  • Density: 1.317±0.06 g/cm3(Predicted)
  • Boiling Point: 590.9±50.0 °C(Predicted)
  • pka: 14.02±0.70(Predicted)

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2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide Related Literature

Additional information on 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700860-66-8)

2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700860-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a piperazine core with dichlorophenyl and methoxyphenyl moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarities to compounds used in central nervous system (CNS) targeting and receptor modulation.

The compound's CAS No. 700860-66-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its acetamide functional group is a common feature in many bioactive molecules, often associated with enhanced solubility and bioavailability. This has led to increased exploration of its potential in designing novel therapeutic agents, particularly in areas like neuropharmacology and metabolic disorders. Recent studies have highlighted its relevance in addressing neurodegenerative diseases, a hot topic in modern medical research.

From a synthetic chemistry perspective, 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. The piperazine ring, a staple in drug design, contributes to the compound's ability to interact with biological targets, while the dichlorophenyl group may influence its binding affinity and selectivity. Such structural nuances are frequently discussed in forums and publications focusing on rational drug design and structure-activity relationships (SAR).

In the context of current trends, the compound aligns with the growing demand for precision medicine and targeted therapies. Its potential role in modulating specific receptors, such as dopamine or serotonin receptors, has sparked curiosity among researchers investigating mood disorders and cognitive health. These areas are highly searched topics in academic and healthcare communities, reflecting the public's increasing awareness of mental health and neurological well-being.

Another notable aspect of CAS No. 700860-66-8 is its relevance to high-throughput screening (HTS) and computational drug discovery. Advances in artificial intelligence (AI) and machine learning have enabled researchers to predict the compound's interactions with biological systems more efficiently. This synergy between experimental and computational approaches is a trending topic in pharmaceutical innovation, often highlighted in conferences and industry reports.

Environmental and safety considerations are also paramount when discussing 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide. While not classified as hazardous, its handling requires adherence to standard laboratory protocols to ensure occupational safety and environmental protection. These practices align with global initiatives promoting green chemistry and sustainable research, which are frequently searched by professionals seeking to minimize their ecological footprint.

In summary, 2-4-(2,5-dichlorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)acetamide (CAS No. 700860-66-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in the realms of neuropharmacology, drug discovery, and personalized medicine. As scientific inquiry continues to evolve, this compound may well play a pivotal role in addressing some of the most pressing health challenges of our time.

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